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Compound of Interest

Compound Name: Promecarb

Cat. No.: B155259

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical
properties and solubility profile of Promecarb. All quantitative data is presented in structured
tables for ease of reference and comparison. Furthermore, this guide details standardized
experimental protocols for the determination of these key physicochemical parameters, offering
valuable insights for laboratory professionals.

Core Chemical Properties of Promecarb

Promecarb, a carbamate insecticide, possesses a distinct set of physical and chemical
characteristics that dictate its environmental fate and biological activity. A summary of these
properties is provided in the table below.
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Property Value
3-Methyl-5-(propan-2-yl)phenyl
UPAC Name methyI:arb:nafe[l] e
Chemical Formula C12H17NO2[1][2][3]
Molecular Weight 207.27 g/mol [2][3][4]
CAS Number 2631-37-0[4]
Appearance Colorless, almost odorless crystalline solid[4][5]
Melting Point 87-87.5 °C (189-190 °F)[2][4][6][7]
Boiling Point 117 °C at 0.1 mmHg; 243 °F at 0.01 mmHg[4][6]
Density Approximately 1.0 g/cm3[2]

Solubility of Promecarb

The solubility of a compound is a critical parameter, influencing its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as its formulation possibilities. Promecarb

exhibits varied solubility in aqueous and organic solvents.

Solvent

Solubility

Water

91 mg/L at room temperature[4][8]

Carbon Tetrachloride

100-200 g/L[4]

Xylene

100-200 g/L[4]

Cyclohexanol

200-400 g/L[4]

Cyclohexanone

200-400 g/L[4]

General

Soluble in polar organic solvents and alcohol[4]

[5]
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Experimental Protocols for Physicochemical
Characterization

The accurate determination of chemical properties is fundamental to chemical research and
development. The following are detailed methodologies for the key experiments cited in this
guide, based on internationally recognized standards such as the OECD Guidelines for the
Testing of Chemicals.[1][3][4][6]

Determination of Melting Point

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is
a crucial indicator of purity.

Methodology:

Sample Preparation: A small amount of the dry, finely powdered Promecarb is packed into a
capillary tube, which is sealed at one end.[9]

» Apparatus: A melting point apparatus, such as a Thiele tube or a modern digital instrument,
is used. The apparatus contains a heating block or oil bath and a thermometer or
temperature probe.

o Heating: The capillary tube is placed in the heating block, and the temperature is raised
gradually.

e Observation: The temperature at which the substance first begins to melt and the
temperature at which the last solid particle disappears are recorded as the melting range.
For a pure compound, this range is typically narrow.

Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor.

Methodology:
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o Sample Preparation: A small volume of the liquid substance is placed in a small test tube or
fusion tube.

e Apparatus: A boiling point apparatus, often similar to a melting point apparatus but adapted
for liquids, is used. A common method involves placing a small, inverted capillary tube into
the liquid.[2][5]

e Heating: The sample is heated slowly and uniformly.[2]

» Observation: As the liquid heats, a stream of bubbles will emerge from the inverted capillary.
The boiling point is the temperature at which, upon slight cooling, the liquid just begins to be
drawn back into the capillary tube.[2]

Determination of Density

Density is the mass of a substance per unit volume. For a solid, this can be determined by
several methods.

Methodology (for solids):

» Mass Measurement: The mass of a sample of Promecarb is accurately measured using an
analytical balance.[10]

e Volume Determination by Liquid Displacement:

o A graduated cylinder is partially filled with a liquid in which Promecarb is insoluble, and
the initial volume is recorded.

o The weighed solid is carefully added to the graduated cylinder, ensuring it is fully
submerged.

o The new volume is recorded. The difference between the final and initial volumes gives
the volume of the solid.[11]

o Calculation: The density is calculated by dividing the mass of the solid by its determined
volume.[10]
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Determination of Solubility in Organic Solvents

Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to
dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution.

Methodology:
e Sample Preparation: A known mass of Promecarb is placed in a vial or test tube.[12]
e Solvent Addition: A specific volume of the organic solvent is added to the vial.[12]

o Equilibration: The mixture is agitated (e.g., by stirring or shaking) at a constant temperature
for a sufficient period to ensure equilibrium is reached.[12]

o Observation and Quantification: The mixture is visually inspected to see if the solid has
completely dissolved. If not, more solvent is added incrementally until dissolution occurs. The
solubility is then expressed as the mass of solute that dissolves in a given volume or mass of
solvent at a specific temperature. For more precise measurements, analytical techniques
such as spectroscopy or chromatography can be used to determine the concentration of the
dissolved solute in a saturated solution.

Physicochemical Characterization Workflow

The following diagram illustrates a logical workflow for the physicochemical characterization of
a chemical compound like Promecarb.
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Physicochemical Characterization Workflow
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Caption: Logical workflow for the physicochemical characterization of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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